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Compound of Interest

Compound Name: C.l. Vat blue 22

Cat. No.: B1619531

An In-depth Technical Guide to C.Il. Vat Blue 22

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Vat Blue 22, also known by its Colour Index number 59820, is a synthetic vat dye
belonging to the violanthrone class of compounds. Its robust chemical structure and
characteristic navy blue hue have established it as a significant colorant, primarily within the
textile industry. This technical guide provides a comprehensive overview of C.l. Vat Blue 22,
detailing its chemical identity, physicochemical properties, synthesis, applications, and potential
relevance in broader research and development contexts, including considerations for drug
discovery based on its structural motifs.

Chemical Identity and Molecular Structure

C.l. Vat Blue 22 is a chlorinated derivative of violanthrone. Its fundamental chemical
information is summarized below.
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Identifier Value

Chlorinated Dinaphtho[1,2,3-cd:3',2',1'-

Im]perylene-5,10-dione

Chemical Name

C.l. Name Vat Blue 22

C.I. Number 59820

CAS Number 6373-20-2

Molecular Formula C34H12Cl40O2
Molecular Weight 594.27 g/mol
Chemical Class Violanthrone Vat Dye

Physicochemical Properties

C.l. Vat Blue 22 is a dark blue powder with properties characteristic of vat dyes, notably its
insolubility in water and most organic solvents in its oxidized pigment form. The application of
vat dyes relies on a reversible reduction-oxidation process. In an alkaline reducing bath, the
insoluble keto form is converted to a water-soluble leuco form, which has an affinity for textile
fibers. Subsequent oxidation regenerates the insoluble pigment, trapping it within the fiber
matrix.

Table of Physicochemical Properties
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Property

Value/Description

Physical State

Dark blue powder

Solubility (oxidized form)

Insoluble in water.

Solubility (leuco form)

Soluble in alkaline aqueous solutions.

Melting Point

Data not available. Decomposes at high

temperatures.

Spectroscopic Data

Specific spectroscopic data such as Amax,
molar absorptivity, and detailed NMR/IR spectra

are not readily available in public literature.

Synthesis and Manufacturing

The synthesis of C.I. Vat Blue 22 involves the chlorination of Dinaphtho[1,2,3-cd:3',2",1'-
Im]perylene-5,10-dione, which is derived from violanthrone. The manufacturing process is a

multi-step chemical synthesis typical for vat dyes, often requiring high temperatures and

organic solvents.

Experimental Protocol: General Synthesis of

Violanthrone (Precursor)

The precursor to C.l. Vat Blue 22's parent structure, violanthrone, is synthesized from

benzanthrone. A general laboratory-scale procedure is as follows:

o Preparation of Benzanthrone: Anthraquinone is reacted with glycerol and a reducing agent

like iron powder in the presence of sulfuric acid. The mixture is heated to bring about a

condensation and cyclization reaction, yielding benzanthrone.

o Alkaline Fusion of Benzanthrone: Two molecules of benzanthrone undergo oxidative

coupling in a molten mixture of potassium hydroxide and sodium hydroxide, often with a

catalytic amount of an oxidizing agent. This fusion reaction results in the formation of

violanthrone.
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 Purification: The crude violanthrone is then purified, typically by vatting (reduction to the
soluble leuco form, filtering, and re-oxidation) to remove impurities.

Manufacturing of C.l. Vat Blue 22

The final step in the production of C.I. Vat Blue 22 is the chlorination of the violanthrone
precursor. This is typically carried out by treating the violanthrone with a chlorinating agent in a
high-boiling point solvent, such as 1,2,4-trichlorobenzene or phthalic anhydride, at
temperatures ranging from 140-145°C. The degree and position of chlorination can be
controlled by the reaction conditions.
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Caption: Synthetic pathway of C.l. Vat Blue 22.

The Vatting Process

The application of C.I. Vat Blue 22 as a dye is centered around the "vatting" process, which is
a key concept for all vat dyes. This process involves the chemical reduction of the insoluble
pigment into a soluble form that can be absorbed by the substrate, followed by re-oxidation to
the insoluble form.
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Caption: The vatting process for C.l. Vat Blue 22.

Applications

The primary application of C.l. Vat Blue 22 is in the dyeing of cellulosic fibers such as cotton
and silk. It is also utilized in various printing techniques, including direct printing, color resist
printing, and discharge printing on cotton fabrics. Its high fastness properties make it a
desirable choice for applications requiring durability to washing, light, and chemical agents.

Relevance for Drug Development Professionals
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While C.I. Vat Blue 22 itself has no established therapeutic applications, its core chemical
structure, a chlorinated polycyclic aromatic hydrocarbon (PAH) of the violanthrone class, is of
interest to drug development professionals for several reasons:

o Polycyclic Aromatic Hydrocarbons (PAHs) and their Derivatives: PAHs are known for their
ability to intercalate with DNA, and various derivatives have been investigated for their
cytotoxic and potential anticancer properties. The planarity of the violanthrone ring system
could facilitate such interactions.

» Chlorination and Biological Activity: The introduction of chlorine atoms into organic molecules
can significantly alter their pharmacokinetic and pharmacodynamic properties. In drug
design, chlorination is often used to enhance metabolic stability, improve binding affinity to
target proteins, and modify the electronic properties of a molecule.

o Toxicity and Aryl Hydrocarbon Receptor (AhR) Activity: As a chlorinated PAH, C.I. Vat Blue
22 may interact with the aryl hydrocarbon receptor (AhR), a ligand-activated transcription
factor involved in the metabolism of xenobiotics. The activation of the AhR signaling pathway
is a key mechanism of toxicity for many halogenated aromatic hydrocarbons. Understanding
these interactions is crucial for toxicological assessments and could inform the design of
safer therapeutic agents with similar structural motifs.

Safety and Toxicology

Specific toxicological data for C.l. Vat Blue 22 is not extensively available in the public domain.
However, as a member of the chlorinated polycyclic aromatic hydrocarbon family, it should be
handled with appropriate precautions. Some general toxicological considerations for this class
of compounds include:

o Ecotoxicity: Vat dyes, in general, can be persistent in the environment. Effluents from dyeing
processes require treatment to remove residual dye and associated chemicals.

o Mammalian Toxicity: The toxicological profile is largely uncharacterized. Based on its
chemical class, potential concerns could include skin irritation and respiratory effects upon
inhalation of the powder. The potential for bioaccumulation and long-term toxicity, as seen
with some other chlorinated PAHs, should also be considered.
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Conclusion

C.l. Vat Blue 22 is a well-established synthetic dye valued for its performance in the textile
industry. For researchers and scientists beyond the field of textile chemistry, its complex
polycyclic aromatic structure and chlorinated nature present an interesting case study in the
broader context of organic materials and medicinal chemistry. While direct biomedical
applications have not been identified, the violanthrone scaffold and the effects of chlorination
on biological activity are areas of ongoing research. A deeper understanding of the
physicochemical and toxicological properties of compounds like C.lI. Vat Blue 22 can contribute
to the development of novel functional materials and the design of safer and more effective
therapeutic agents. Further research into the specific biological interactions of this and related
compounds is warranted to fully explore their potential.

» To cite this document: BenchChem. [C.I. Vat Blue 22 CAS number and molecular formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619531+#c-i-vat-blue-22-cas-number-and-molecular-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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